Cas no 460096-40-6 ((2S)-2-amino-3-(1H-indol-7-yl)propanoic acid)

• Product Name: (2S)-2-amino-3-(1H-indol-7-yl)propanoic acid
• CAS No: 460096-40-6
• CID: 4650182
• Update Time: 2025-07-18

(2S)-2-amino-3-(1H-indol-7-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-(1H-indol-7-yl)propanoic acid

Additional information on (2S)-2-amino-3-(1H-indol-7-yl)propanoic acid

(2S)-2-amino-3-(1H-indol-7-yl)propanoic acid (CAS No. 460096-40-6): A Comprehensive Overview

(2S)-2-amino-3-(1H-indol-7-yl)propanoic acid (CAS No. 460096-40-6) is a synthetic amino acid that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as L-Tryptophan analog, is a derivative of tryptophan, a crucial amino acid involved in various biological processes, including protein synthesis and neurotransmitter production.

The chemical structure of (2S)-2-amino-3-(1H-indol-7-yl)propanoic acid features an indole ring attached to the α-carbon of the amino acid backbone. This structural feature imparts the compound with distinct properties that make it an attractive candidate for various research and development activities. The indole ring, a common motif in many biologically active molecules, contributes to the compound's ability to interact with specific receptors and enzymes, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of (2S)-2-amino-3-(1H-indol-7-yl)propanoic acid in several therapeutic areas. One notable application is its role as a precursor for the synthesis of novel compounds with anti-inflammatory and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that (2S)-2-amino-3-(1H-indol-7-yl)propanoic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, (2S)-2-amino-3-(1H-indol-7-yl)propanoic acid has shown potential in neurodegenerative disease research. A study published in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's. The neuroprotective effects are attributed to the compound's ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic properties of (2S)-2-amino-3-(1H-indol-7-yl)propanoic acid have also been investigated to assess its suitability as a drug candidate. Research has shown that this compound exhibits good oral bioavailability and favorable metabolic stability, making it an attractive candidate for further preclinical and clinical evaluation. These findings are crucial for optimizing drug delivery strategies and ensuring that the compound reaches its intended target tissues effectively.

In terms of safety, preliminary toxicological studies have indicated that (2S)-2-amino-3-(1H-indol-7-yl)propanoic acid is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully characterize its safety profile and identify any potential long-term side effects.

The synthetic methods for producing (2S)-2-amino-3-(1H-indol-7-yl)propanoic acid have been extensively studied to optimize yield and purity. One commonly used approach involves the condensation of indole with an appropriate α-halo ketone followed by reduction and subsequent amino group introduction. Advances in synthetic chemistry have led to more efficient and scalable methods, making it feasible to produce this compound on a larger scale for research and commercial purposes.

In conclusion, (2S)-2-amino-3-(1H-indol-7-yl)propanoic acid (CAS No. 460096-40-6) is a promising compound with diverse applications in medicinal chemistry and biochemistry. Its unique structural features, coupled with its potential therapeutic benefits, make it an important molecule for ongoing research and development efforts. As more studies are conducted, it is likely that new insights into its mechanisms of action and potential uses will emerge, further solidifying its position as a valuable tool in the quest for novel therapeutic agents.